![molecular formula C17H19N3OS2 B4725050 2-{[(2-methylbenzyl)thio]acetyl}-N-phenylhydrazinecarbothioamide](/img/structure/B4725050.png)
2-{[(2-methylbenzyl)thio]acetyl}-N-phenylhydrazinecarbothioamide
Overview
Description
2-{[(2-methylbenzyl)thio]acetyl}-N-phenylhydrazinecarbothioamide is a compound that has been synthesized and studied extensively in scientific research. It is a thiosemicarbazone derivative that has shown promising results in various biological applications, including cancer treatment and antimicrobial activity. In
Mechanism of Action
The mechanism of action for 2-{[(2-methylbenzyl)thio]acetyl}-N-phenylhydrazinecarbothioamide involves the inhibition of ribonucleotide reductase, an enzyme that is essential for DNA synthesis. By inhibiting this enzyme, the compound prevents cancer cells from replicating and growing. Additionally, it has been suggested that this compound may disrupt bacterial cell membranes, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to reduce the expression of various proteins involved in cancer cell proliferation and survival. In terms of antimicrobial activity, this compound has been shown to disrupt bacterial cell membranes, leading to cell death.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{[(2-methylbenzyl)thio]acetyl}-N-phenylhydrazinecarbothioamide in lab experiments is its high potency and selectivity. This compound has been shown to be effective against various cancer cell lines and bacterial strains, making it a promising candidate for further research. However, one limitation of this compound is its potential toxicity. Further studies are needed to determine the optimal dosage and potential side effects of this compound.
Future Directions
There are several potential future directions for research on 2-{[(2-methylbenzyl)thio]acetyl}-N-phenylhydrazinecarbothioamide. One area of interest is the development of novel drug delivery systems for this compound, which could improve its efficacy and reduce potential side effects. Additionally, further studies are needed to determine the optimal dosage and potential side effects of this compound. Finally, more research is needed to explore the potential of this compound in other biological applications, such as antiviral activity and neuroprotection.
Scientific Research Applications
2-{[(2-methylbenzyl)thio]acetyl}-N-phenylhydrazinecarbothioamide has been extensively studied for its potential in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has demonstrated antimicrobial activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli.
properties
IUPAC Name |
1-[[2-[(2-methylphenyl)methylsulfanyl]acetyl]amino]-3-phenylthiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3OS2/c1-13-7-5-6-8-14(13)11-23-12-16(21)19-20-17(22)18-15-9-3-2-4-10-15/h2-10H,11-12H2,1H3,(H,19,21)(H2,18,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILXJWCPZLHJIOC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CSCC(=O)NNC(=S)NC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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